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Compound Name: SAFFRON POWDER

Cat. No.: B576308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the testing

of saffron powder in accordance with the International Organization for Standardization (ISO)

3632 standards. This document is intended to guide researchers, scientists, and drug

development professionals in the quality assessment of saffron, a critical aspect for its use in

research and pharmaceutical applications.

Introduction to ISO 3632
The ISO 3632 standard is the globally recognized benchmark for ensuring the quality and

purity of saffron.[1] It is divided into two parts:

ISO 3632-1: Outlines the specifications and classification of saffron into different quality

categories based on its physicochemical properties.[1]

ISO 3632-2: Specifies the test methods for determining these properties.

Adherence to these standards is crucial for guaranteeing the consistency, efficacy, and safety

of saffron used in research and product development.

Data Presentation: Saffron Classification
ISO 3632-1 classifies saffron into different categories based on quantitative analysis of its key

components. These categories are determined by the content of crocin (coloring strength),
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picrocrocin (flavor/bitterness), and safranal (aroma), which are measured using UV-Vis

spectrophotometry.[1] The standard also sets limits for moisture and volatile matter content, as

well as total ash.

Table 1: ISO 3632-1 Classification of Saffron[2][3]

Category
Coloring Strength
(E¹% 1cm at ~440
nm)

Flavor Strength
(E¹% 1cm at ~257
nm)

Aroma Strength
(E¹% 1cm at ~330
nm)

I > 190 > 70 20 - 50

II 150 - 190 - 20 - 50

III 110 - 150 - 20 - 50

IV 80 - 110 - 20 - 50

Note: While ISO 3632-1:1993 included four categories, modern standards often refer to three

categories, with Category I being the highest quality.

Table 2: Other Key Quality Parameters for Saffron Powder (as per ISO 3632-1)[4]

Parameter Limit

Moisture and Volatile Matter Content < 10%

Total Ash (on dry basis) < 8%

Acid-Insoluble Ash (on dry basis) < 1%

Extraneous Matter < 0.5%

Experimental Protocols
The following are detailed methodologies for the key experiments cited in ISO 3632-2 for the

analysis of saffron powder.
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Determination of Coloring, Flavor, and Aroma Strength
(UV-Vis Spectrophotometry)
This protocol outlines the procedure for measuring the absorbance of a saffron solution to

determine its quality category.

3.1.1. Principle

The main chemical constituents of saffron, crocin, picrocrocin, and safranal, exhibit maximum

absorbance at specific wavelengths in the UV-Visible spectrum. By measuring the absorbance

of a saffron extract at these wavelengths, their relative concentrations can be determined.[5]

3.1.2. Materials and Equipment

Saffron powder sample

Distilled or deionized water

Analytical balance

Volumetric flasks (1000 mL)

Magnetic stirrer and stir bar

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

3.1.3. Procedure

Sample Preparation: Accurately weigh approximately 500 mg (0.5 g) of the saffron powder
sample.

Extraction: Transfer the weighed sample into a 1000 mL volumetric flask. Add approximately

900 mL of distilled water.

Stirring: Place the flask on a magnetic stirrer and stir the solution for 1 hour at room

temperature, protected from direct light.
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Dilution: After 1 hour, bring the solution to the 1000 mL mark with distilled water and mix

thoroughly.

Spectrophotometric Measurement:

Use distilled water as the blank reference.

Measure the absorbance of the saffron solution at the following wavelengths:

~440 nm (for Crocin - Coloring Strength)

~257 nm (for Picrocrocin - Flavor Strength)

~330 nm (for Safranal - Aroma Strength)

3.1.4. Calculation

The specific absorbance (E¹% 1cm) is calculated using the following formula:[6]

E¹% 1cm (λ) = (A × 10000) / (m × (100 - H))

Where:

A is the absorbance at the specific wavelength (λ).

m is the mass of the saffron sample in grams.

H is the moisture and volatile matter content in percent.

Experimental Workflow for UV-Vis Spectrophotometry
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Sample Preparation Extraction Measurement

Weigh ~500mg
Saffron Powder

Transfer to 1000mL
Volumetric Flask

Add ~900mL
Distilled Water

Stir for 1 hour
(Protected from light) Dilute to 1000mL Measure Absorbance

at 440, 257, 330 nm Calculate E¹% 1cm

Preparation Drying Final Weighing & Calculation

Preheat Weighing Dish
(103°C, 1h) Weigh Empty Dish (m₀) Add ~2.5g Saffron

Powder Weigh Dish + Sample (m₁) Dry in Oven
(103°C, 16h) Cool in Desiccator Weigh Dried Sample (m₂) Calculate Moisture %

Physicochemical Analysis

Quality Parameters

Saffron Powder Sample

Moisture & Volatile
Matter (ISO 3632-2)

UV-Vis Spectrophotometry
(ISO 3632-2)

Total Ash
(ISO 928)

Dried Sample Used

Moisture Content (%)Total Ash Content (%) Coloring Strength
(Crocin)

Flavor Strength
(Picrocrocin)

Aroma Strength
(Safranal)

Saffron Classification
(Category I, II, III, IV)

ISO 3632-1

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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